(Z)-ethyl 1-cyclohexyl-2-((4-ethoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 7-cyclohexyl-6-(4-ethoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C29H30N4O5/c1-3-37-21-15-13-19(14-16-21)27(34)31-26-23(29(36)38-4-2)18-22-25(33(26)20-10-6-5-7-11-20)30-24-12-8-9-17-32(24)28(22)35/h8-9,12-18,20H,3-7,10-11H2,1-2H3
• InChI Key: MQRHYYBHKCOTAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N=C2C(=CC3=C(N2C4CCCCC4)N=C5C=CC=CN5C3=O)C(=O)OCC
• Molecular Formula: C29H30N4O5
• Molecular Weight: 514.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the dipyridopyrimidine core might be formed through a condensation reaction, while the ethoxybenzoyl and cyclohexyl groups could be added through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The dipyridopyrimidine core would likely contribute to the rigidity of the molecule, while the ethoxybenzoyl and cyclohexyl groups could introduce some flexibility.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the ethoxy group could be hydrolyzed to form a carboxylic acid, or the imino group could react with a nucleophile.